Cas no 619334-28-0 (6-(furan-2-yl)pyridine-3-carbonitrile)

• Product Name: 6-(furan-2-yl)pyridine-3-carbonitrile
• CAS No: 619334-28-0
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• MDL: MFCD09025879
• CID: 955827
• PubChem ID: 11116473
• Update Time: 2025-10-31

6-(furan-2-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2-Furyl)nicotinonitrile
• 6-(furan-2-yl)pyridine-3-carbonitrile
• 6-(2-furyl)pyridine-3-carbonitrile
• 6-(furan-2-yl)nicotinonitrile
• AG-G-26619
• CTK2F1941
• SBB088399
• SureCN4352935
• 619334-28-0
• MFCD09025879
• AKOS006283499
• DB-073027
• SCHEMBL4352935
• DTXSID50455728
• F2167-2465
• MS-22089
• CCG-358174
• EN300-239892
• MLVPTQAKBGAZLS-UHFFFAOYSA-N

• MDL： MFCD09025879
• Inchi： 1S/C10H6N2O/c11-6-8-3-4-9(12-7-8)10-2-1-5-13-10/h1-5,7H
• InChI Key： MLVPTQAKBGAZLS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 170.04800
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 114 °C
• Boiling Point: 306.2±32.0 °C at 760 mmHg
• Flash Point: 139.0±25.1 °C
• PSA: 49.82000
• LogP: 2.21328
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-(furan-2-yl)pyridine-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(furan-2-yl)pyridine-3-carbonitrile

Recent Advances in the Study of 6-(Furan-2-yl)pyridine-3-carbonitrile (CAS: 619334-28-0)

The compound 6-(furan-2-yl)pyridine-3-carbonitrile (CAS: 619334-28-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a furan and pyridine moiety, has been identified as a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as a kinase inhibitor, antimicrobial agent, and anti-inflammatory compound, highlighting its broad pharmacological relevance.

One of the key areas of research involving 6-(furan-2-yl)pyridine-3-carbonitrile is its role as a kinase inhibitor. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and selectivity profiles of these derivatives, providing a foundation for further optimization.

In addition to its kinase inhibitory properties, 6-(furan-2-yl)pyridine-3-carbonitrile has shown promise as an antimicrobial agent. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings suggest its potential as a lead compound for developing new antibiotics to address the growing threat of antimicrobial resistance.

Another noteworthy application of 6-(furan-2-yl)pyridine-3-carbonitrile is in the field of anti-inflammatory drug development. Research published in European Journal of Medicinal Chemistry in 2024 revealed that this compound can modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. In vivo studies using murine models of colitis demonstrated significant reduction in pro-inflammatory cytokines and tissue damage, underscoring its therapeutic potential for inflammatory bowel diseases and other chronic inflammatory conditions.

The synthetic accessibility of 6-(furan-2-yl)pyridine-3-carbonitrile has also been a focus of recent investigations. A 2023 study in Organic Process Research & Development described a scalable and cost-effective synthesis route, employing palladium-catalyzed cross-coupling reactions. This advancement is expected to facilitate large-scale production and further exploration of its pharmacological properties. Additionally, computational studies have provided insights into its structure-activity relationships, aiding in the design of more potent and selective analogs.

Despite these promising developments, challenges remain in the clinical translation of 6-(furan-2-yl)pyridine-3-carbonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Future research directions may include the development of prodrug strategies, formulation improvements, and comprehensive toxicological assessments to advance this compound toward preclinical and clinical trials.

In conclusion, 6-(furan-2-yl)pyridine-3-carbonitrile (CAS: 619334-28-0) represents a multifaceted scaffold with significant potential in drug discovery. Its applications as a kinase inhibitor, antimicrobial agent, and anti-inflammatory compound highlight its versatility and therapeutic value. Continued research efforts are essential to fully realize its clinical potential and address the existing challenges in its development.